Cas no 4059-10-3 (1-benzyl-5-bromo-4-nitroimidazole)

1-benzyl-5-bromo-4-nitroimidazole structure
4059-10-3 structure
Product Name:1-benzyl-5-bromo-4-nitroimidazole
CAS No:4059-10-3
MF:C10H8BrN3O2
MW:282.093420982361
CID:925944
PubChem ID:290690
Update Time:2025-04-19

1-benzyl-5-bromo-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-bromo-4-nitroimidazole
    • Ambcb5343330; NSC154826; Oprea1_197767; 1-benzyl-5-bromo-4-nitro-1h-imidazole; 5-Brom-4-nitro-1-benzylimidazol; CTK4I3379; 1-Benzyl-4-nitro-5-bromoimidazole; SureCN1522919; AC1L6EAZ; 1-benzyl-5-bromo-4-nitro-1H-imidazole; AC1Q20CH;
    • NSC154826
    • SCHEMBL1522919
    • DTXSID70302881
    • 4059-10-3
    • Oprea1_197767
    • RRHSCVBBORUEOB-UHFFFAOYSA-N
    • NSC-154826
    • 1-benzyl-5-bromo-4-nitro-1h-imidazole
    • Inchi: 1S/C10H8BrN3O2/c11-9-10(14(15)16)12-7-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
    • InChI Key: RRHSCVBBORUEOB-UHFFFAOYSA-N
    • SMILES: BrC1=C([N+](=O)[O-])N=CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.98004
  • Monoisotopic Mass: 280.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
  • LogP: 3.12530

1-benzyl-5-bromo-4-nitroimidazole Related Literature

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